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Compound of Interest

tert-Butyl
Compound Name:
(mesitylsulfonyl)oxycarbamate

cat. No.: B1269521

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of tert-Butyl
(mesitylsulfonyl)oxycarbamate, a chemical compound relevant in organic synthesis.

Compound Identification

o Systematic Name: tert-Butyl (mesitylsulfonyl)oxycarbamate
e CAS Number: 36016-39-4

e Molecular Formula: C14aH2:NOsS[1][2][3]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of each
element as established by the International Union of Pure and Applied Chemistry (IUPAC).

Calculation Methodology

The molecular weight is calculated as follows:
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Molecular Weight = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic
Weight of H) + (Number of N atoms x Atomic Weight of N) + (Number of O atoms x Atomic
Weight of O) + (Number of S atoms x Atomic Weight of S)

Data Presentation

The following tables summarize the atomic and molecular weight data for tert-Butyl
(mesitylsulfonyl)oxycarbamate.

Table 1: Atomic Weight of Constituent Elements

Standard Total
Element Symbol Count Atomic Weight Contribution
(u) (u)
Carbon C 14 12.011 168.154
Hydrogen H 21 1.008 21.168
Nitrogen N 1 14.007 14.007
Oxygen o) 5 15.999 79.995
Sulfur S 1 32.06 32.060
Table 2: Summary of Molecular Weight
Parameter Value
Molecular Formula C14H21NOsS
Calculated Molecular Weight 315.384 g/mol
Commonly Cited Molecular Weight 315.39 g/mol [4][5]

Note: The slight difference between the calculated and commonly cited values is due to
rounding of standard atomic weights.

Logical Workflow for Calculation
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The following diagram illustrates the logical process for determining the molecular weight of the
compound from its chemical formula.

Identify Molecular Formula
C14H21NOsS

Determine Atom Count Obtain Standard Atomic Weights
C=14, H=21, N=1, O=5, S=1 (IUPAC)

Calculate Contribution for Each Element
(Atom Count * Atomic Weight)

Sum All Contributions

Final Molecular Weight
315.384 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Experimental Protocols

The determination of molecular weight for a known chemical structure is a theoretical
calculation based on internationally accepted standard atomic weights. Therefore, no
experimental protocols for its determination are cited in this context. Experimental techniques
such as mass spectrometry would be used to confirm the mass and structure of a synthesized
sample, but the theoretical molecular weight remains a calculated constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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